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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251 Get Quote

CAS Number: 624-85-1[1][2]

This technical guide provides an in-depth overview of ethyl hypochlorite, a reactive and

unstable organic compound. The information is intended for researchers, scientists, and drug

development professionals, with a focus on its chemical properties, synthesis, and safe

handling.

Core Chemical and Physical Properties
Ethyl hypochlorite is a volatile, yellow liquid with a pungent odor.[3] It is relatively insoluble in

water but miscible with organic solvents such as benzene, chloroform, and diethyl ether.[4] Due

to its inherent instability, it is typically prepared in situ for immediate use in chemical reactions.

The key quantitative properties of ethyl hypochlorite are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₂H₅ClO [1][3][5][6][7]

Molecular Weight 80.513 g/mol [5][8]

CAS Registry Number 624-85-1 [1][3][5][6][7]

Boiling Point 36 °C (96.8 °F) at 760 mmHg [7][9]

Density 1.013 - 1.015 g/cm³ [3][6][7]

Refractive Index 1.369 [3][6]

Vapor Pressure 626 mmHg at 25°C [3]

Experimental Protocols
Synthesis of Ethyl Hypochlorite (Adapted from the
Sandmeyer Method)
The synthesis of ethyl hypochlorite is based on the general method for preparing alkyl

hypochlorites developed by Sandmeyer.[5] This procedure involves the chlorination of ethanol

in the presence of a base. The following is a representative protocol adapted from the

synthesis of tert-butyl hypochlorite, which should be performed with extreme caution in a well-

ventilated fume hood.

Materials:

Ethanol

Sodium hydroxide (NaOH)

Chlorine gas (Cl₂)

Sodium carbonate (Na₂CO₃) solution (10%)

Calcium chloride (CaCl₂), anhydrous

Water, deionized
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Ice

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Gas inlet tube

Gas outlet tube

Separatory funnel

Ice bath

Procedure:

Preparation of the Alkaline Alcohol Solution: In a three-necked round-bottom flask equipped

with a mechanical stirrer and a gas inlet tube, dissolve sodium hydroxide in water. Cool the

solution to 15-20°C in an ice bath. Once cooled, add ethanol to the flask with continuous

stirring until a homogeneous solution is formed.[10]

Chlorination: While maintaining the temperature at 15-20°C with the ice bath, bubble chlorine

gas through the stirred solution. The rate of chlorine addition should be carefully controlled.

An oily, yellow layer of ethyl hypochlorite will form.

Separation and Washing: Transfer the reaction mixture to a separatory funnel and separate

the upper oily layer containing the ethyl hypochlorite. Wash the organic layer with a 10%

sodium carbonate solution to neutralize any remaining acid. Subsequently, wash the product

multiple times with water.[10]

Drying: Dry the ethyl hypochlorite over anhydrous calcium chloride.[5][10]

Storage: Ethyl hypochlorite is highly unstable and should be used immediately.[11] If short-

term storage is necessary, it should be kept in the dark at 0°C.[5]

Safe Handling and Disposal
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Ethyl hypochlorite is a hazardous substance that requires careful handling. The vapor can

explode upon contact with a flame or spark, or upon rapid heating.[11] The liquid is also known

to explode on contact with copper.[11] It is sensitive to light and heat, which can cause it to

decompose.[12]

Personal Protective Equipment (PPE):

Safety goggles or a face shield

Chemical-resistant gloves (consult manufacturer's data)

Lab coat

Work in a well-ventilated fume hood at all times.

Disposal:

Due to its reactivity, ethyl hypochlorite should be neutralized before disposal. A common

method is to react it with a reducing agent, such as sodium bisulfite, under controlled

conditions. Always adhere to local regulations for hazardous waste disposal.

Biological Activity and Signaling Pathways
There are no known specific biological signaling pathways directly modulated by ethyl
hypochlorite. Its biological effects are primarily attributed to its high reactivity as an oxidizing

and chlorinating agent. Hypochlorite ions, in general, are known to be genotoxic and can

induce DNA damage.[13] The interaction of hypochlorite with biological molecules is generally

non-specific and leads to oxidative damage to proteins, lipids, and nucleic acids, which can

result in cytotoxicity.[14]

Logical Relationships: Synthesis and Hazards
The following diagram illustrates the synthesis of ethyl hypochlorite from ethanol and its key

hazardous reactions and decomposition pathways.
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Caption: Synthesis and instability of ethyl hypochlorite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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